Cas no 2013435-89-5 (4-(3-methylbutyl)oxane-4-carbaldehyde)

• Product Name: 4-(3-methylbutyl)oxane-4-carbaldehyde
• CAS No: 2013435-89-5
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6493055
• PubChem ID: 156216732
• Update Time: 2025-05-19

4-(3-methylbutyl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylbutyl)oxane-4-carbaldehyde
• EN300-1622596
• 2013435-89-5
• SCHEMBL23170792

• Inchi： 1S/C11H20O2/c1-10(2)3-4-11(9-12)5-7-13-8-6-11/h9-10H,3-8H2,1-2H3
• InChI Key： NXPHHSRBYDTQDI-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CC1)CCC(C)C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(3-methylbutyl)oxane-4-carbaldehyde

Recent Advances in the Study of 4-(3-methylbutyl)oxane-4-carbaldehyde (CAS: 2013435-89-5): A Comprehensive Research Brief

4-(3-methylbutyl)oxane-4-carbaldehyde (CAS: 2013435-89-5) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxane ring structure and aldehyde functional group, has shown promising potential in various applications, including drug discovery, fragrance chemistry, and material science. The purpose of this research brief is to provide an up-to-date overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activities, and potential industrial applications.

Recent studies have focused on the synthesis and optimization of 4-(3-methylbutyl)oxane-4-carbaldehyde. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method for its synthesis, achieving higher yields and purity compared to traditional approaches. The study employed a combination of asymmetric catalysis and green chemistry principles, which not only improved the efficiency of the synthesis but also reduced environmental impact. These advancements are critical for scaling up production for potential pharmaceutical and industrial uses.

In the realm of biological activity, preliminary research has indicated that 4-(3-methylbutyl)oxane-4-carbaldehyde exhibits moderate antimicrobial properties against certain Gram-positive bacteria. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 explored its mechanism of action, suggesting that the compound disrupts bacterial cell membrane integrity. While these findings are promising, further in vivo studies are required to assess its efficacy and safety as a potential antimicrobial agent.

Beyond its biological applications, 4-(3-methylbutyl)oxane-4-carbaldehyde has also been investigated for its role in fragrance chemistry. Its unique olfactory profile, characterized by woody and floral notes, has made it a candidate for use in high-end perfumery. A recent industry report by a leading fragrance company highlighted its stability and compatibility with other aroma compounds, paving the way for its inclusion in next-generation perfumes.

Despite these advancements, challenges remain in the widespread adoption of 4-(3-methylbutyl)oxane-4-carbaldehyde. Issues such as cost-effective large-scale synthesis, regulatory approval for pharmaceutical use, and market competition in the fragrance industry need to be addressed. Future research directions may include exploring its derivatives for enhanced biological activity or developing more sustainable synthesis routes.

In conclusion, 4-(3-methylbutyl)oxane-4-carbaldehyde (CAS: 2013435-89-5) represents a versatile compound with significant potential across multiple industries. The latest research underscores its value in drug discovery and fragrance chemistry, while also highlighting the need for further studies to overcome existing limitations. As the scientific community continues to explore its applications, this compound is poised to play an increasingly important role in chemical biology and pharmaceutical innovation.